5-Bromo-2-[1-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]piperidin-4-yl]oxypyrimidine

• IUPAC Name: 5-bromo-2-[1-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C14H19BrN6O/c1-10-18-19-13(20(10)2)9-21-5-3-12(4-6-21)22-14-16-7-11(15)8-17-14/h7-8,12H,3-6,9H2,1-2H3
• InChI Key: VCBCUJUPLSCXCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)CN2CCC(CC2)OC3=NC=C(C=N3)Br
• Molecular Formula: C14H19BrN6O
• Molecular Weight: 367.24 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve multiple steps, each with its own reactants, reagents, and conditions.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions where the compound is a reactant (what other products are formed?) or where it is a product (what reactants are needed to form it?).

Physical And Chemical Properties Analysis

This would include properties like melting point, boiling point, solubility in different solvents, and reactivity with common chemical reagents.

Mechanism of Action

The mechanism of action is particularly relevant for compounds that have biological activity. It describes how the compound interacts with biological systems to exert its effects.

Safety and Hazards

Safety and hazards would typically be determined through laboratory testing and would be included in the compound’s Material Safety Data Sheet (MSDS). This would include information on toxicity, flammability, and proper handling and disposal procedures.